Thiazole, 5-bromo-2-(1H-imidazol-1-yl)-

• IUPAC Name: 5-bromo-2-imidazol-1-yl-1,3-thiazole
• InChI: InChI=1S/C6H4BrN3S/c7-5-3-9-6(11-5)10-2-1-8-4-10/h1-4H
• InChI Key: NAOLPISHAKGHFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=NC=C(S2)Br
• Molecular Formula: C6H4BrN3S
• DSSTOX Substance ID: DTXSID901290099
• Molecular Weight: 230.09 g/mol
• CAS RN: 446287-07-6

Description

“Thiazole, 5-bromo-2-(1H-imidazol-1-yl)-” is a compound that contains a thiazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The compound also contains an imidazole ring, which is another five-membered heterocyclic moiety. The CAS number of this compound is 2256748-34-0.

Synthesis Analysis

The synthesis of imidazole-containing compounds often involves multistep reactions. For instance, the synthesis of some imidazole-thiazole hybrids involved a reaction of phenyl glyoxal, ammonium acetate, and glacial acetic acid with 2-amino-4-aryl-1,3 thiazole.

Molecular Structure Analysis

The molecular structure of “Thiazole, 5-bromo-2-(1H-imidazol-1-yl)-” includes a thiazole ring and an imidazole ring. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their broad range of chemical and biological properties. They can participate in various types of reactions, including donor–acceptor, nucleophilic, and oxidation reactions.

Scientific Research Applications

Anticancer Potential

• Synthesis and Evaluation as Anticancer Agents : A study by Noolvi et al. (2011) focused on synthesizing and evaluating a series of imidazo[2,1-b][1,3,4]thiadiazole derivatives for anticancer activity. Among these, a compound closely related to 5-bromo-2-(1H-imidazol-1-yl)thiazole showed significant selectivity towards leukemic cancer cell lines (Noolvi et al., 2011).

• Activity Against Cancer Cell Lines : Potikha and Brovarets (2020) proposed a new method to assemble the imidazo[2,1-b][1,3]thiazole system, with derivatives showing moderate activity against kidney cancer cells and a weaker effect on prostate, colon cancer, and leukemia cell lines (Potikha & Brovarets, 2020).

• In Vitro and In Cell Studies for p53 Modulation : Research by Bertamino et al. (2013) involved synthesizing analogues of imidazo[1,5-c]thiazole-3,3'-indoline for antiproliferative activity and p53 modulation. A derivative of 5-bromo-2-(1H-imidazol-1-yl)thiazole showed potential in inhibiting tumor cell growth at nanomolar concentrations (Bertamino et al., 2013).

• Antiproliferative Activity on Cancer Cells : Kumar et al. (2014) synthesized a series of 2,5,6-substituted imidazo[2,1-b][1,3,4]thiadiazole derivatives, with molecules exhibiting increased antiproliferative activity upon the introduction of a formyl group at the 5 position, suggesting the potential of similar compounds in cancer treatment (Kumar et al., 2014).

Antimicrobial and Antitubercular Applications

• Synthesis and Antimicrobial Studies : A study by Lamani et al. (2009) on the synthesis of novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles, including 5-bromo derivatives, revealed good antibacterial and antifungal activity, indicating their potential as antimicrobial agents (Lamani et al., 2009).

• Antitubercular Activity : Gadad et al. (2004) synthesized a series of imidazo[2,1-b]-1,3,4-thiadiazole derivatives, finding that certain compounds exhibited moderate to good anti-tubercular activity against Mycobacterium tuberculosis (Gadad et al., 2004).

Other Applications

• Herbicidal Potential : Research by Andreani et al. (1996) on imidazo[2,1-b]thiazoles bearing various groups demonstrated moderate post-emergence herbicidal activity, suggesting their use in agricultural applications (Andreani et al., 1996).

• Anthelmintic and Anti-inflammatory Activities : A study by Shetty et al. (2010) involved synthesizing new imidazo[2,1-b]thiazole sulfides and sulfones, which displayed significant anthelmintic and anti-inflammatory activities (Shetty et al., 2010).